Mangiferonic acid

• CAS RN: 13878-90-5
• Molecular Formula: C30H46O3
• Molecular Weight: 454.7 g/mol
• IUPAC Name: (E,6R)-2-methyl-6-[(1S,3R,8R,11S,12S,15R,16R)-7,7,12,16-tetramethyl-6-oxo-15-pentacyclo[9.7.0.01,3.03,8.012,16]octadecanyl]hept-2-enoic acid
• InChI: InChI=1S/C30H46O3/c1-19(8-7-9-20(2)25(32)33)21-12-14-28(6)23-11-10-22-26(3,4)24(31)13-15-29(22)18-30(23,29)17-16-27(21,28)5/h9,19,21-23H,7-8,10-18H2,1-6H3,(H,32,33)/b20-9+/t19-,21-,22+,23+,27-,28+,29-,30+/m1/s1
• InChI Key: MZPNVEOVZSHYMZ-NTXGJNAHSA-N
• Isomeric SMILES: C[C@H](CC/C=C(\C)/C(=O)O)[C@H]1CC[C@@]2([C@@]1(CC[C@]34[C@H]2CC[C@@H]5[C@]3(C4)CCC(=O)C5(C)C)C)C
• SMILES: CC(CCC=C(C)C(=O)O)C1CCC2(C1(CCC34C2CCC5C3(C4)CCC(=O)C5(C)C)C)C
• melting_point: 187-189°C
• physical_description: Solid

Description

Mangiferonic acid is a bioactive compound found in mangoes, which has been gaining attention in recent years due to its potential therapeutic properties. This compound has been shown to possess a range of biological activities, including antioxidant, anti-inflammatory, and anticancer effects. In

Scientific Research Applications

• Chemical Marker Identification : Mangiferonic acid has been identified as a specific chemical marker for Alnus nepalensis, which is significant for botanical and ecological studies (Phan et al., 2010).

• Anti-melanin Deposition Activity : A study found that 23-acetoxy-mangiferonic acid isolated from Malaysian Garcinia sp. showed anti-melanin deposition activity by downregulating tyrosinase gene expression (Nugroho et al., 2018).

• Structural Characterization : Research on the stem-bark of Mangifera indica led to the isolation and structural elucidation of new triterpenoids, including 29-hydroxymangiferonic acid, which contributes to the understanding of this plant’s chemical composition (Anjaneyulu et al., 1994).

• Iron Chelation and Antioxidant Activity : Mangiferin, a glucosylxanthone related to mangiferonic acid, has shown iron-complexing ability and antioxidant activity, offering potential therapeutic applications in diseases related to abnormal iron distribution or iron overload (Andreu et al., 2005).

• Molecular Characterization of Cycloartane Triterpenes : Research has led to the unambiguous NMR characterization of cycloartane triterpenes from Mangifera indica, including mangiferonic acid, enhancing the understanding of its molecular structure (Escobedo-Martínez et al., 2012).

• Nanoparticle Formulation for Biological Activity : Mangiferin-loaded polymeric nanoparticles have been developed, characterized, and shown to have anti-topoisomerase activity and cytotoxicity, highlighting the potential for medical applications (Razura-Carmona et al., 2019).

• Quantification and Purification for Therapeutic Applications : Mangiferin has been quantified and purified from Chinese mango cultivars, demonstrating its protective effects on human cells under oxidative stress, suggesting therapeutic potential in oxidative stress-related diseases (Luo et al., 2012).

• Metabolic and Health Benefits : Studies indicate that mangiferin decreases plasma free fatty acids, promoting their catabolism in the liver through activation of AMPK, which is beneficial in managing metabolic syndrome (Niu et al., 2012).